molecular formula C9H14N2O4 B8317363 Ethyl (4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)acetate

Ethyl (4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)acetate

Cat. No.: B8317363
M. Wt: 214.22 g/mol
InChI Key: LCFHRQFJVBKAOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)acetate is a useful research compound. Its molecular formula is C9H14N2O4 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14N2O4

Molecular Weight

214.22 g/mol

IUPAC Name

ethyl 2-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)acetate

InChI

InChI=1S/C9H14N2O4/c1-4-15-6(12)5-11-7(13)9(2,3)10-8(11)14/h4-5H2,1-3H3,(H,10,14)

InChI Key

LCFHRQFJVBKAOI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CN1C(=O)C(NC1=O)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of 5,5-dimethylhydantoin (10 g, 78 mmol) in DMF (400 mL) was treated with cesium carbonate (25 g, 78 mmol) stirred at r.t. for 30 min then treated with ethyl bromoacetate (11.3 mL, 102 mmol) and allowed to stir overnight. The reaction mixture was partitioned between ethyl acetate and a 1 to 1 mixture of brine and water. The organics were washed with brine, dried (Na2SO4), filtered, concentrated and purified via silica gel column chromatography eluting with 30 to 50% ethyl acetate/hexane to give 5.47 g of the title compound as a white solid.
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10 g
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25 g
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400 mL
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11.3 mL
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